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Compound of Interest

Compound Name: Benzyltriphenylphosphonium

Cat. No.: B107652

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of benzyltriphenylphosphonium chloride,
a versatile reagent widely utilized in organic synthesis. This document outlines its chemical and
physical properties, provides detailed experimental protocols for its synthesis and key
applications, and illustrates its primary reaction mechanism.

Core Properties and Identification

Benzyltriphenylphosphonium chloride is a quaternary phosphonium salt crucial for various
chemical transformations. Its fundamental properties are summarized below.

Identifier Value Reference
CAS Number 1100-88-5 [11[21131[4][5]
Molecular Formula C25H22CIP [11[2][4]1[5](6]
Molecular Weight 388.87 g/mol [111416171

Triphenyl(phenylmethyl)phos
Alternate Names p- yilp _ Y yhphosp [11[7]
honium chloride, BTPPC

EC Number 214-154-3 [2][7]

USFRYJRPHFMVBZ-
InChl Key [31[4]
UHFFFAOYSA-M
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Physicochemical Data

The physical and chemical characteristics of benzyltriphenylphosphonium chloride are
critical for its handling, storage, and application in experimental settings.

Property Value Reference

White to off-white crystalline
Appearance [11[5]
powder

Melting Point =300 °C [2]

. Highly soluble in water and
Solubility _ [1]
polarizable solvents

Density 1.18 g/cm3 (at 20 °C) [2]

Flash Point 300 °C (closed cup)

Stable under standard ambient
Stability conditions. Incompatible with [11[2]

strong oxidizing agents.

Storage Store at < 20°C [1]

Synthesis of Benzyltriphenylphosphonium Chloride

The standard synthesis of benzyltriphenylphosphonium chloride involves the reaction of
triphenylphosphine with benzyl chloride.

Experimental Protocol:

e Reagents:

[¢]

Triphenylphosphine (6.2 g, 0.024 mol)

o

Benzyl chloride (3.0 g, 2.8 mL, 0.024 mol)

o

Chloroform (20 mL)

[¢]

Xylene (5 mL)
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o Dichloromethane (for washing)

e Procedure:

1. In a 50 mL round-bottom flask, combine triphenylphosphine (6.2 g) and benzyl chloride
(3.0 g) with chloroform (20 mL).

2. Fit the flask with a reflux condenser equipped with a drying tube.
3. Heat the mixture to reflux on a water bath for 2-3 hours.

4. After the reaction is complete, reconfigure the apparatus for distillation and evaporate the
chloroform.

5. Add 5 mL of xylene to the flask, shake to ensure thorough mixing, and then collect the
solid product by vacuum filtration.

6. Wash the crystals with a small amount of dichloromethane.

7. Dry the product in an oven at 110 °C for 1 hour to yield the quaternary phosphonium salt.

[4]

A patent also describes a method using a water and benzyl chloride mixed solution, where the
exothermic heat of the reaction is utilized to achieve reflux, reporting a yield of up to 98% and
purity of 99% or more.[8]

Applications in Organic Synthesis

Benzyltriphenylphosphonium chloride is a cornerstone reagent in modern organic synthesis,
primarily known for its role in the Wittig reaction and as a phase transfer catalyst.

The Wittig Reaction

The Wittig reaction is a powerful method for synthesizing alkenes from aldehydes or ketones.
[3][6][7]1[9] Benzyltriphenylphosphonium chloride serves as the precursor to the phosphorus
ylide, the key reactive species in this transformation.
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This protocol details the synthesis of trans-stilbene from benzaldehyde using
benzyltriphenylphosphonium chloride.

¢ Reagents:

o

Benzyltriphenylphosphonium chloride (5.8 g)
o Benzaldehyde (1.6 g, 1.5 mL)
o Dichloromethane (10 mL)
o 50% Sodium hydroxide aqueous solution (7.5 mL)
o Diethyl ether
o Water
o Anhydrous magnesium sulfate
o 95% Ethanol
e Procedure:

1. In a 50 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer,
combine benzyltriphenylphosphonium chloride (5.8 g), benzaldehyde (1.6 g), and
dichloromethane (10 mL).

2. While stirring vigorously, add 7.5 mL of 50% aqueous sodium hydroxide dropwise from the
top of the condenser over approximately 15 minutes.

3. Continue stirring for an additional 30 minutes after the addition is complete.

4. Transfer the reaction mixture to a separatory funnel. Add 10 mL of water and 10 mL of
ether, shake, and separate the organic layer.

5. Extract the aqueous layer twice more with 10 mL of ether each time.

6. Combine all organic extracts and wash them three times with 10 mL of water.
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7. Dry the organic layer with anhydrous magnesium sulfate, filter off the desiccant, and
evaporate the solvent on a water bath.

8. Recrystallize the crude product from hot 95% ethanol (approximately 10 mL) to yield
crystals of trans-1,2-stilbene.[4]

The reaction proceeds through the formation of a phosphorus ylide, which then reacts with a
carbonyl compound to form a betaine intermediate, followed by the formation of an
oxaphosphetane ring. This ring then collapses to form the alkene and triphenylphosphine
oxide. The formation of the highly stable phosphorus-oxygen double bond is a key driving force
for the reaction.[6][10]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.alfa-chemistry.com/resources/benzyltriphenylphosphine-chloride-for-the-synthesis-of-1-2-diphenylethylene.html
https://www.youtube.com/watch?v=pdiOhJr1Jlc
http://d.web.umkc.edu/drewa/chem322L/Handouts/EXP%208%20wittig_reaction%20SP2008.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Alkene Formation

Triphenylphosphine
Oxide
n

Tt
Aldehyde/Ketone a
[ (R:C=0) " B > Alkene
Y (R2C=CHPh)

4

Ylide Formation

Chloride (Wittig Reagent)

T

-Hz0, - CI-
. . o -
+Base (e.g., NaOH) ) [ Benzyltriphenylphosphonium Ylide

carbonyl

product

intermediate

reactant

3

Click to download full resolution via product page

Caption: The Wittig reaction mechanism.
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Phase Transfer Catalysis

Benzyltriphenylphosphonium chloride also functions as an effective phase transfer catalyst
(PTC).[1][7][11] In this role, it facilitates reactions between reactants located in immiscible
phases (e.g., an aqueous phase and an organic phase). The phosphonium cation forms an ion
pair with an anionic reactant from the aqueous phase, transporting it into the organic phase
where the reaction can proceed. This accelerates reaction rates and improves yields for a
variety of reactions, including nucleophilic substitutions, alkylations, and oxidations.[7][12] Its
effectiveness as a PTC is valuable in synthesizing various organic compounds where solubility
limitations would otherwise present significant challenges.[7]
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Caption: General workflow of phase transfer catalysis.

Safety and Handling

Benzyltriphenylphosphonium chloride is classified as a hazardous substance. It is fatal if
swallowed or inhaled and causes serious eye damage.[5] It may also cause respiratory
irritation and damage to organs through prolonged or repeated exposure. Appropriate personal
protective equipment, including gloves, eye protection, and a dust mask, should be worn when
handling this compound. It should be used in a well-ventilated area.

This guide serves as a comprehensive resource for professionals working with
benzyltriphenylphosphonium chloride. By providing detailed data and protocols, it aims to
facilitate safe and effective research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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